Cas no 2248326-84-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2248326-84-1
• MF: C₁₇H₁₄F₃NO₄
• MW: 353.292575359344
• CID: 6129524
• PubChem ID: 165729300
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate
• EN300-6525965
• 2248326-84-1

• Inchi： 1S/C17H14F3NO4/c18-17(19,20)13-9-6-5-8(7-9)12(13)16(24)25-21-14(22)10-3-1-2-4-11(10)15(21)23/h1-4,8-9,12-13H,5-7H2
• InChI Key： ZROGIYYASFMUML-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C2CCC1C2)(F)F

Computed Properties

• Exact Mass: 353.08749241g/mol
• Monoisotopic Mass: 353.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2248326-84-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2248326-84-1) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This compound belongs to the class of isoindole derivatives and is characterized by the presence of a bicyclic heptane ring substituted with a trifluoromethyl group and an isoindole moiety.

The isoindole core is a well-known heterocyclic structure that has been extensively studied for its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of the trifluoromethyl group and the bicyclic heptane ring adds complexity and enhances the compound's stability and reactivity, making it a valuable candidate for various pharmaceutical and chemical applications.

Recent research has focused on the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate to explore its potential as a lead compound in drug discovery. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the pharmacokinetic properties of this compound, demonstrating its favorable absorption, distribution, metabolism, and excretion (ADME) profile. These findings are crucial for understanding how the compound behaves in biological systems and for optimizing its use in therapeutic applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the bicyclic heptane ring through cyclization reactions and the introduction of the trifluoromethyl group via electrophilic substitution or other methods.

The structural complexity of this compound also makes it an interesting subject for computational studies. Molecular dynamics simulations have been used to investigate the conformational flexibility and stability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate, providing insights into its interactions with biological targets at the molecular level.

In addition to its potential as a therapeutic agent, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate has shown promise in materials science applications. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Recent advancements in materials science have led to the development of novel materials incorporating this compound, which exhibit enhanced performance in terms of conductivity and light absorption.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the ecotoxicology of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate have shown that it has low toxicity to aquatic organisms when used at appropriate concentrations, making it a safer alternative to some traditional compounds.

Overall, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2248326-84-1) represents a promising molecule with diverse applications in medicinal chemistry and materials science. Ongoing research continues to uncover new properties and potential uses for this compound, further solidifying its importance in these fields.